Cas no 881314-04-1 (Alanine, N-[3-cyano-2-(4-ethoxyphenyl)-6-fluoro-4-quinolinyl]-)

• Product Name: Alanine, N-[3-cyano-2-(4-ethoxyphenyl)-6-fluoro-4-quinolinyl]-
• CAS No: 881314-04-1
• MF: C₂₁H₁₈FN₃O₃
• MW: 379.384328365326
• CID: 4284983
• Update Time: 2025-03-31

Alanine, N-[3-cyano-2-(4-ethoxyphenyl)-6-fluoro-4-quinolinyl]- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[3-cyano-2-(4-ethoxyphenyl)-6-fluoro-4-quinolinyl]-

• Inchi： 1S/C21H18FN3O3/c1-3-28-15-7-4-13(5-8-15)19-17(11-23)20(24-12(2)21(26)27)16-10-14(22)6-9-18(16)25-19/h4-10,12H,3H2,1-2H3,(H,24,25)(H,26,27)/t12-/m0/s1
• InChI Key： OBTQYVWHIAMCMC-LBPRGKRZSA-N
• SMILES： C(O)(=O)[C@H](C)NC1C2C(N=C(C3=CC=C(OCC)C=C3)C=1C#N)=CC=C(F)C=2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 655.7±55.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)